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Introduction
Flow Injection Analysis (FIA) is a highly efficient and automated method for the rapid

determination of various analytes in a wide range of sample matrices. This application note

details a robust and sensitive FIA method for the determination of nickel (Ni²⁺) utilizing the well-

established colorimetric reaction with dimethylglyoxime (DMG). In an alkaline medium, in the

presence of an oxidizing agent, nickel ions react with DMG to form a stable, reddish-brown

nickel(IV)-dimethylglyoxime complex, which can be quantified spectrophotometrically. This

method offers advantages in terms of high sample throughput, low reagent consumption, and

minimal manual intervention, making it suitable for routine analysis in environmental

monitoring, industrial quality control, and pharmaceutical analysis.

Principle
The determination of nickel by this FIA method is based on the reaction of nickel(II) ions with

dimethylglyoxime in an alkaline solution. An oxidizing agent, such as bromine water or iodine,

is used to oxidize Ni(II) to Ni(IV), which then forms a intensely colored, water-soluble complex

with DMG. The absorbance of this complex is measured at approximately 445 nm, which is

directly proportional to the concentration of nickel in the sample. The reaction is highly selective

for nickel, although some metal ions can interfere at high concentrations.
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Quantitative Data Summary
The following table summarizes the typical quantitative performance parameters of the Flow

Injection Analysis method for nickel determination using dimethylglyoxime.

Parameter Typical Value Reference

Limit of Detection (LOD) 6.3 µg/L [1](--INVALID-LINK--)

Limit of Quantification (LOQ) 21.1 µg/L [1](--INVALID-LINK--)

Linear Range 25 - 150 µg/L [1](--INVALID-LINK--)

Sample Throughput 57 samples/hour [2](--INVALID-LINK--)

Wavelength of Max.

Absorbance (λmax)
~445 nm [3](--INVALID-LINK--)

Precision (Relative Standard

Deviation)
< 5% [4](--INVALID-LINK--)

Experimental Protocols
Reagent Preparation

Carrier Solution (0.01 M HCl): Dilute 0.83 mL of concentrated HCl to 1 L with deionized

water.

Dimethylglyoxime (DMG) Reagent (1% w/v in 0.75 M NaOH): Dissolve 10 g of

dimethylglyoxime in 1 L of 0.75 M NaOH. This solution should be prepared fresh daily.[1](--

INVALID-LINK--)

Oxidizing Agent (Saturated Bromine Water): Add a few drops of liquid bromine to a bottle of

deionized water and shake until saturation. Use the clear supernatant. Prepare in a fume

hood with appropriate safety precautions. Alternatively, a saturated iodine solution can be

used.[2](--INVALID-LINK--)

Standard Nickel Stock Solution (1000 mg/L): Dissolve 4.479 g of NiSO₄·6H₂O in deionized

water, add a few drops of concentrated HCl, and dilute to 1 L in a volumetric flask.
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Working Nickel Standards: Prepare a series of working standards by appropriate dilution of

the stock solution with deionized water.

Instrumentation and FIA Manifold
A sequential injection analysis (SIA) system, a variant of FIA, is well-suited for this application.

The manifold consists of:

A syringe pump

A multi-port selection valve

A holding coil

A reaction coil

A spectrophotometric detector with a flow-through cell

A data acquisition system

The components are connected with PTFE tubing.

FIA Operating Procedure
System Startup: Turn on the spectrophotometer and allow it to warm up. Start the pump and

flush the entire system with the carrier solution for several minutes to establish a stable

baseline.

Analytical Cycle: The following sequence is a representative protocol for a single sample

analysis. The volumes and flow rates should be optimized for the specific instrumentation

used.

Aspirate DMG Reagent: The selection valve directs the DMG reagent to the holding coil,

and the syringe pump aspirates a defined volume (e.g., 75 µL).[1](--INVALID-LINK--)

Aspirate Sample/Standard: The valve switches to the sample/standard line, and a specific

volume (e.g., 300 µL) is aspirated into the holding coil, adjacent to the DMG reagent.[1](--

INVALID-LINK--)
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Aspirate Oxidizing Agent: The valve moves to the oxidizing agent port, and a small volume

is drawn into the holding coil.

Injection and Reaction: The valve switches to the detector line, and the syringe pump

reverses direction, propelling the stacked zones of reagent and sample through the

reaction coil.

Detection: The colored complex passes through the flow cell of the spectrophotometer,

and the absorbance is measured at the wavelength of maximum absorbance (~445 nm).

Wash: The system is flushed with the carrier solution to prepare for the next sample.

Calibration: A calibration curve is constructed by injecting the working nickel standards in

increasing order of concentration and plotting the peak absorbance versus the nickel

concentration.

Sample Analysis: Inject the unknown samples and measure their peak absorbances. The

nickel concentration is determined from the calibration curve.

Interference Management
Manganese (Mn²⁺): This is a known interferent. Its effect can be minimized by adding a

small, fixed concentration of manganese to the DMG reagent.[1](--INVALID-LINK--)

Iron (Fe³⁺), Copper (Cu²⁺), and Cobalt (Co²⁺): The interference from these ions can be

reduced by the addition of a masking agent, such as citrate or tartrate, to the carrier stream

or sample.[5](--INVALID-LINK--)

Visualizations
Signaling Pathway: Nickel-DMG Complex Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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